N-(2,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide

• IUPAC Name: N-(2,4-dimethylphenyl)-3-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C18H21NOS/c1-13-4-7-16(8-5-13)21-11-10-18(20)19-17-9-6-14(2)12-15(17)3/h4-9,12H,10-11H2,1-3H3,(H,19,20)
• InChI Key: XUFVZXFEMBFIFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCC(=O)NC2=C(C=C(C=C2)C)C
• Molecular Formula: C18H21NOS
• Molecular Weight: 299.4 g/mol

Description

N-(2,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide, also known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its various applications. DMPT is a synthetic analog of methionine, which is an essential amino acid in animals. Methionine plays a crucial role in protein synthesis, and DMPT has been found to enhance methionine availability in animals, leading to improved growth performance.

Mechanism of Action

N-(2,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide is believed to enhance methionine availability in animals by inhibiting the activity of methionine gamma-lyase, an enzyme that breaks down methionine. This results in increased levels of methionine in the body, which is essential for protein synthesis and other metabolic processes.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide has been shown to improve growth performance and feed efficiency in animals by increasing protein synthesis and reducing protein degradation. It has also been reported to enhance the immune response in animals by increasing the production of antibodies and cytokines.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide has several advantages as a research tool, including its ability to enhance methionine availability in animals, leading to improved growth performance and disease resistance. However, N-(2,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide has some limitations, including its potential to interact with other compounds in the animal feed and its potential to cause adverse effects in high doses.

Future Directions

Future research on N-(2,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide should focus on its potential applications in other areas, such as human nutrition and medicine. N-(2,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide has been found to have antioxidant and anti-inflammatory properties, which may have potential therapeutic benefits. Additionally, further studies are needed to determine the optimal dosage and administration of N-(2,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide in animals and humans.

Synthesis Methods

N-(2,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide can be synthesized through various methods, including the reaction of 2,4-dimethylbenzoyl chloride and 4-methylthiophenol in the presence of a base. This method has been reported to yield high purity N-(2,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide.

Scientific Research Applications

N-(2,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide has been extensively studied for its potential applications in animal feed. It has been found to improve growth performance and feed efficiency in various animal species, including poultry, pigs, and fish. N-(2,4-dimethylphenyl)-3-[(4-methylphenyl)thio]propanamide has also been reported to enhance the immune response in animals, leading to improved disease resistance.